1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene

• CAS No.: 178369-95-4
• Molecular Formula: C15H13ClF2O
• Molecular Weight: 282.71 g/mol
• IUPAC Name: 1-[3-chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene
• InChI: InChI=1S/C15H13ClF2O/c16-10-9-15(11-1-3-12(17)4-2-11)19-14-7-5-13(18)6-8-14/h1-8,15H,9-10H2
• InChI Key: YLQVPRXQZIQPAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCCl)OC2=CC=C(C=C2)F)F

Description

1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene is an organic compound that belongs to the class of aromatic compounds It features a benzene ring substituted with a 3-chloro-1-(4-fluorophenoxy)propyl group and an additional fluorine atom

Preparation Methods

The synthesis of 1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene typically involves multiple steps:

Starting Materials: The synthesis begins with the preparation of 4-fluorophenol and 3-chloropropyl chloride.

Reaction Conditions: The 4-fluorophenol undergoes a nucleophilic substitution reaction with 3-chloropropyl chloride in the presence of a base such as potassium carbonate to form 3-(4-fluorophenoxy)propyl chloride.

Final Step: The intermediate product is then reacted with 4-fluorobenzene under Friedel-Crafts alkylation conditions, using a Lewis acid catalyst like aluminum chloride to yield the final product.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene undergoes various chemical reactions:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position.

Oxidation and Reduction: The compound can be oxidized to form corresponding ketones or reduced to form alcohols, depending on the reagents and conditions used.

Electrophilic Aromatic Substitution: The benzene ring can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new pharmaceuticals.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene involves its interaction with molecular targets and pathways within cells:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, altering their activity and affecting cellular functions.

Pathways Involved: It may influence signaling pathways, metabolic processes, or gene expression, leading to various biological effects.

Comparison with Similar Compounds

1-[3-Chloro-1-(4-fluorophenoxy)propyl]-4-fluorobenzene can be compared with other similar compounds:

1-Butanone, 4-chloro-1-(4-fluorophenyl)-: This compound has a similar structure but differs in the presence of a ketone group instead of a benzene ring.

4-amino-5-chloro-N-[(3R,4S)-1-[3-(4-fluorophenoxy)propyl]-3-methoxy-4-piperidinyl]-2-methoxybenzamide: This compound has additional functional groups, including an amino group and a methoxy group, which confer different chemical and biological properties.

1-Propanone, 3-chloro-1-phenyl-: This compound features a propanone group and a phenyl ring, making it structurally similar but functionally distinct.